An In-Depth Technical Guide to the Chemical Structure and Activity of Aculeacin A
An In-Depth Technical Guide to the Chemical Structure and Activity of Aculeacin A
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Aculeacin A is a lipopeptide antifungal antibiotic belonging to the echinocandin class. Isolated from the fungus Aspergillus aculeatus, it exerts its fungicidal activity by non-competitively inhibiting the β-(1→3)-D-glucan synthase enzyme complex, a critical component in the biosynthesis of the fungal cell wall.[1] This disruption of cell wall integrity leads to osmotic instability and cell death. This document provides a comprehensive overview of the chemical structure, physicochemical properties, and mechanism of action of Aculeacin A. It includes a summary of its biological activity and detailed protocols for relevant biochemical assays.
Chemical Structure and Physicochemical Properties
Aculeacin A is a cyclic hexapeptide with a long-chain fatty acid side chain (palmitic acid).[2][3] This amphiphilic nature is characteristic of the echinocandin family of antibiotics. The core peptide structure contains several non-proteinogenic amino acids, including hydroxyproline (B1673980) and threonine.[2]
There is some discrepancy in the reported molecular formula and weight in available literature and databases. More detailed chemical database entries suggest a molecular formula of C₅₁H₈₂N₈O₁₇, while some commercial suppliers list C₅₀H₈₁N₇O₁₆. For the purpose of this guide, the data from comprehensive databases will be prioritized.
2D Chemical Structure of Aculeacin A
(SMILES string representation)
Table 1: Physicochemical and Identification Properties of Aculeacin A
| Property | Value | Source(s) |
| Molecular Formula | C₅₁H₈₂N₈O₁₇ | N/A |
| Molecular Weight | 1079.26 g/mol | N/A |
| CAS Number | 58814-86-1 | |
| Appearance | White amorphous powder | [2] |
| Biological Source | Aspergillus aculeatus M-4214 | [2] |
| Solubility | Soluble in lower alcohols, DMSO. Sparingly soluble in water or other organic solvents. | [2] |
| Storage Temperature | -20°C |
Mechanism of Action
The primary molecular target of Aculeacin A is the enzyme β-(1→3)-D-glucan synthase.[1] This enzyme is an integral membrane protein complex responsible for polymerizing UDP-glucose into β-(1→3)-D-glucan, the primary structural polymer of the fungal cell wall. By inhibiting this enzyme, Aculeacin A depletes the cell wall of its main component, leading to a loss of structural integrity, osmotic instability, and ultimately, cell lysis. This mechanism is specific to fungi, as mammalian cells lack a cell wall, contributing to the selective toxicity of the compound.[1]
Antifungal Activity
Table 2: Minimum Inhibitory Concentration (MIC) Data for Aculeacin A
Specific, comparative MIC values for Aculeacin A are not detailed in the searched literature. This table serves as a template for experimental data collection.
| Fungal Species | Strain ID | MIC (µg/mL) |
| Candida albicans | e.g., ATCC 90028 | Data not available |
| Candida glabrata | e.g., ATCC 90030 | Data not available |
| Aspergillus fumigatus | e.g., ATCC 204305 | Data not available |
| Saccharomyces cerevisiae | e.g., ATCC 204508 | Data not available |
Experimental Protocols
Protocol 1: Isolation and Purification of Aculeacin A
A detailed, step-by-step protocol for the isolation of Aculeacin A is not fully elucidated in a single source. However, based on published literature, a general workflow can be described. The producing organism, Aspergillus aculeatus M-4214, is cultured via fermentation. The antibiotic is primarily isolated from the mycelial cake rather than the culture broth.[2][3]
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Fermentation: Culture Aspergillus aculeatus M-4214 in a suitable medium (e.g., Malt extract agar) at 24°C.
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Harvesting: Separate the mycelia from the culture broth by filtration.
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Extraction: Extract the active compound from the mycelial cake using a suitable organic solvent, such as a lower alcohol.[2]
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Purification: The crude extract is then subjected to multiple rounds of chromatographic purification. Techniques such as gel filtration chromatography are employed to isolate Aculeacin A from other related minor components (Aculeacins B, C, D, etc.).[3]
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Characterization: The final purified compound is characterized by HPLC, amino acid analysis, and other spectroscopic methods.
Protocol 2: In Vitro β-(1→3)-D-Glucan Synthase Inhibition Assay
This protocol is a synthesized representation of standard methods used to measure the inhibition of β-(1→3)-D-glucan synthase activity.[1][4][5] It relies on measuring the incorporation of a radiolabeled glucose substrate into an acid-insoluble glucan polymer.
1. Preparation of Enzyme Extract (Microsomal Membranes):
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Grow the target yeast (e.g., Candida albicans or Saccharomyces cerevisiae) in a suitable broth (e.g., YPAD) at 30°C to the exponential growth phase.[4]
-
Harvest cells by centrifugation.
-
Break the cells using a bead beater in a suitable lysis buffer to generate a cell extract.[4]
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Prepare a crude microsomal membrane fraction, which contains the glucan synthase complex, by differential centrifugation. Resuspend the final pellet in a storage buffer (e.g., 50 mM Tris-HCl, pH 7.5) and store at -80°C.
2. Glucan Synthase Reaction:
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In a microtiter plate or microcentrifuge tube, prepare the reaction mixture. The final volume is typically 40-100 µL.
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Reaction Buffer Components: 75 mM Tris-HCl (pH 7.5), 20 µM GTP-γ-S (activator), 0.75% Bovine Serum Albumin (BSA), and the test compound (Aculeacin A) at various concentrations (typically diluted in DMSO).[5]
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Add the prepared enzyme extract to the reaction buffer and pre-incubate.
-
Initiate the reaction by adding the substrate mixture: UDP-D-[¹⁴C]glucose (e.g., 0.6 mM final concentration).[1]
-
Incubate the reaction at 30°C or room temperature for 60-90 minutes.[1][5]
3. Quenching and Product Collection:
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Stop the reaction by adding an equal volume of 10-20% Trichloroacetic Acid (TCA).[4]
-
Incubate on ice to allow the glucan polymer to precipitate.
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Collect the acid-insoluble glucan product by filtering the mixture through a glass fiber filter disc.
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Wash the filter disc multiple times with water or ethanol (B145695) to remove unreacted, soluble UDP-[¹⁴C]glucose.
4. Quantification:
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Dry the filter disc.
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Place the disc in a scintillation vial with a suitable scintillation cocktail.
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Measure the radioactivity (counts per minute, CPM) using a scintillation counter.
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The level of radioactivity is directly proportional to the activity of the β-(1→3)-D-glucan synthase. The 50% inhibitory concentration (IC₅₀) is calculated as the concentration of Aculeacin A that reduces the enzyme activity by 50% compared to a no-drug control.[4]
References
- 1. journals.asm.org [journals.asm.org]
- 2. Studies on aculeacin. I. Isolation and characterization of aculeacin A - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Studies on aculeacin. II. Isolation and characterization of aculeacins B, C, D, E, F and G - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Discovery of Novel Antifungal (1,3)-β-d-Glucan Synthase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Inhibition of Fungal β-1,3-Glucan Synthase and Cell Growth by HM-1 Killer Toxin Single-Chain Anti-Idiotypic Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
